![molecular formula C7H5BrF2 B1279544 3-Bromo-2,6-difluorotoluene CAS No. 221220-97-9](/img/structure/B1279544.png)
3-Bromo-2,6-difluorotoluene
Overview
Description
3-Bromo-2,6-difluorotoluene, also known as 3-BDFT, is an organic compound that is widely used in organic synthesis and laboratory experiments. It is a colorless, volatile liquid with a sweet odor and a boiling point of 161°C. 3-BDFT is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of other organic compounds, such as anilines, amines, and alcohols.
Scientific Research Applications
Electronic State Spectroscopies
Research on difluorotoluenes, including structures similar to "3-Bromo-2,6-difluorotoluene", has been conducted to understand their electronic state spectroscopies. For example, studies using vacuum ultraviolet (VUV) photoabsorption measurements and ab initio calculations have been utilized to analyze the valence and Rydberg excitations of difluorotoluene molecules. These investigations provide insight into their photophysical properties and potential applications in understanding atmospheric chemistry and designing optical materials with specific absorption characteristics (Barbosa et al., 2016).
Molecular Structure Analysis
The rotational spectrum and molecular structure of halogenated toluenes have been extensively studied, including difluorotoluene isomers. Such research sheds light on the internal rotation and molecular dynamics of these compounds, providing valuable data for computational chemistry, spectroscopy, and the development of new materials with tailored properties (Nair et al., 2019).
Reaction Mechanisms and Catalysis
Research also explores the reactivity and potential catalytic applications of halogenated compounds like "this compound". Studies on the reactions of halobenzenes with methanol on microporous solid acids provide insights into the halogenation effects and their influence on catalytic processes, such as methanol-to-olefin catalysis. This information is crucial for the design of more efficient catalysts and the optimization of chemical reactions in industrial applications (Marcus et al., 2004).
Environmental Implications
The absolute photoabsorption cross sections of difluorotoluenes are utilized to estimate their photolysis lifetimes in the Earth's atmosphere. Such studies are essential for understanding the environmental impact of these compounds, including their role in atmospheric chemistry and potential contributions to pollution or climate change (Barbosa et al., 2016).
Mechanism of Action
Mode of Action
Without specific knowledge of the compound’s targets, it’s challenging to describe the exact mode of action of 3-Bromo-2,6-difluorotoluene. Brominated and fluorinated compounds often interact with biological systems through halogen bonding and other electrostatic interactions .
Pharmacokinetics
The compound’s physicochemical properties such as its molecular weight (20701500), density (1588g/cm3), and boiling point (1744ºC at 760 mmHg) suggest that it may have reasonable bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown due to the lack of research on this compound .
Biochemical Analysis
Biochemical Properties
3-Bromo-2,6-difluorotoluene plays a significant role in biochemical reactions, particularly in the context of halogenated aromatic compounds. It interacts with enzymes, proteins, and other biomolecules through various mechanisms. For instance, it can act as a substrate or inhibitor for certain enzymes involved in metabolic pathways. The interactions between this compound and biomolecules are often mediated by its halogen atoms, which can form halogen bonds with amino acid residues in proteins, affecting their structure and function .
Cellular Effects
The effects of this compound on cells are diverse and depend on the cell type and concentration of the compound. It can influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound may alter the activity of signaling proteins, leading to changes in downstream signaling cascades. Additionally, it can affect the expression of genes involved in detoxification processes, as cells respond to the presence of this halogenated compound .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific sites on enzymes and proteins, leading to inhibition or activation of their activity. The bromine and fluorine atoms in the compound can form halogen bonds with nucleophilic residues in proteins, altering their conformation and function. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions such as high temperatures or exposure to light. Long-term exposure to this compound in in vitro or in vivo studies may lead to cumulative effects on cellular function, including alterations in cell viability and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with dosage. At low doses, the compound may have minimal or no observable effects. At higher doses, it can exhibit toxic or adverse effects, including tissue damage and disruption of normal physiological processes. Threshold effects may be observed, where a certain concentration of this compound is required to elicit a measurable response in the animal model .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily those related to the metabolism of halogenated aromatic compounds. It can be metabolized by enzymes such as cytochrome P450s, which catalyze the oxidation of the compound to more polar metabolites. These metabolites can then be further processed by conjugation reactions, leading to their excretion from the body. The interactions of this compound with metabolic enzymes can affect metabolic flux and the levels of other metabolites in the cell .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can diffuse across cell membranes due to its lipophilic nature, and it may also interact with specific transporters or binding proteins that facilitate its movement. The localization and accumulation of this compound within cells can influence its biological activity and effects on cellular processes .
Subcellular Localization
The subcellular localization of this compound can affect its activity and function. The compound may be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications. For example, it may accumulate in the endoplasmic reticulum or mitochondria, where it can interact with proteins involved in metabolic processes. The localization of this compound within cells can also influence its potential toxicity and overall impact on cellular function .
properties
IUPAC Name |
1-bromo-2,4-difluoro-3-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AISIRIFPPGLTCY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1F)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80461231 | |
Record name | 3-bromo-2,6-difluorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
221220-97-9 | |
Record name | 3-bromo-2,6-difluorotoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80461231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 221220-97-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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